Cas no 2137565-20-7 (2-{2-[(3,4-Difluorophenyl)methyl]cyclopropyl}ethan-1-amine)

• Product Name: 2-{2-[(3,4-Difluorophenyl)methyl]cyclopropyl}ethan-1-amine
• CAS No: 2137565-20-7
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 6518274
• PubChem ID: 165463357
• Update Time: 2025-11-06

2-{2-[(3,4-Difluorophenyl)methyl]cyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(3,4-difluorophenyl)methyl]cyclopropyl}ethan-1-amine
• 2137565-20-7
• EN300-765992
• 2-{2-[(3,4-Difluorophenyl)methyl]cyclopropyl}ethan-1-amine

• Inchi： 1S/C12H15F2N/c13-11-2-1-8(6-12(11)14)5-10-7-9(10)3-4-15/h1-2,6,9-10H,3-5,7,15H2
• InChI Key： GFPZGMWAXCDIAZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC1CC1CCN)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 2-{2-[(3,4-Difluorophenyl)methyl]cyclopropyl}ethan-1-amine

Introduction to 2-{2-[(3,4-Difluorophenyl)methyl]cyclopropyl}ethan-1-amine (CAS No. 2137565-20-7)

2-{2-[(3,4-Difluorophenyl)methyl]cyclopropyl}ethan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2137565-20-7, represents a novel structural motif that combines a cyclopropyl ring with a difluorophenyl substituent, making it a promising candidate for further exploration in drug discovery and development. The presence of both fluorine atoms and a cyclopropyl group in its molecular framework suggests potential advantages in terms of metabolic stability, binding affinity, and overall pharmacological activity.

The structure of 2-{2-[(3,4-Difluorophenyl)methyl]cyclopropyl}ethan-1-amine is characterized by a central ethylamine backbone, which is appended with a cyclopropylmethyl group linked to a 3,4-difluorophenyl moiety. This arrangement creates a rigid scaffold that could enhance the compound's interaction with biological targets. The difluorophenyl group, in particular, is known for its ability to modulate electronic properties and improve lipophilicity, which are critical factors in drug design. The cyclopropyl ring, while smaller than its cyclopentyl counterpart, introduces steric constraints that can fine-tune the compound's binding profile.

In recent years, there has been growing interest in the development of small molecules that incorporate fluoro-substituted aromatic rings, such as 3,4-difluorophenyl, due to their demonstrated utility in enhancing drug-like properties. The fluorine atoms in this group contribute to increased metabolic stability by resisting hydrolysis and oxidation, while also improving binding affinity through hydrophobic interactions. This makes 2-{2-[(3,4-Difluorophenyl)methyl]cyclopropyl}ethan-1-amine a particularly intriguing compound for medicinal chemists seeking to develop next-generation therapeutics.

The pharmacological potential of this compound has not yet been fully explored, but its structural features suggest several possible applications. For instance, the combination of a cyclopropyl ring and an amine moiety could make it a viable candidate for modulating enzyme activity or interacting with specific protein receptors. Additionally, the presence of the difluorophenyl group may enhance its suitability for central nervous system (CNS) drugs or anti-inflammatory agents, where lipophilicity and blood-brain barrier penetration are crucial.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of complex molecules like 2-{2-[(3,4-Difluorophenyl)methyl]cyclopropyl}ethan-1-amine with greater accuracy. These tools have been instrumental in identifying potential lead compounds and optimizing their structures for improved efficacy and reduced toxicity. By leveraging these technologies, scientists can accelerate the drug discovery process and bring novel therapeutics to market more efficiently.

The synthesis of 2-{2-[(3,4-Difluorophenyl)methyl]cyclopropyl}ethan-1-amine presents unique challenges due to the complexity of its molecular architecture. However, modern synthetic methodologies have made significant strides in handling such intricate structures. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in constructing the desired framework. Furthermore, the use of protected amino groups ensures that the reactive sites are properly controlled during synthesis, minimizing unwanted side reactions.

In conclusion, 2-{2-[(3,4-Difluorophenyl)methyl]cyclopropyl}ethan-1-amine (CAS No. 2137565-20-7) represents a promising entity in pharmaceutical research. Its unique structural features—combining a cyclopropyl ring with a difluorophenyl substituent—offer potential advantages in drug design. As our understanding of molecular interactions continues to evolve, this compound may find applications in various therapeutic areas, particularly where metabolic stability and binding affinity are paramount. Continued investigation into its pharmacological properties will be essential to unlock its full potential as a medicinal agent.